N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-2-ethoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C24H24N2O3/c1-2-29-21-14-9-17-5-3-4-6-20(17)23(21)24(28)26-19-10-7-16(8-11-19)15-22(27)25-18-12-13-18/h3-11,14,18H,2,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key: NEUKCEKZXOVBIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=CC=C(C=C3)CC(=O)NC4CC4
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide (NCM) is a synthetic molecule with a unique structure and a range of potential applications in scientific research. NCM has been studied for its potential use in the synthesis of other molecules, as well as its biochemical and physiological effects.

Scientific Research Applications

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has been studied for its potential use in the synthesis of other molecules, such as peptides and proteins. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has also been studied for its potential use in the synthesis of drugs, as well as its potential use as a drug delivery system. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has also been studied for its potential use in the synthesis of materials for medical and industrial applications.

Mechanism of Action

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has been studied for its potential use in the regulation of gene expression. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has been found to bind to DNA, and it has been suggested that this binding may be involved in the regulation of gene expression. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has also been studied for its potential use in the modulation of protein activity, and it has been suggested that this modulation may be involved in the regulation of gene expression.
Biochemical and Physiological Effects
N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has been studied for its potential use in the regulation of cell proliferation, differentiation, and apoptosis. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has been found to interact with various cellular proteins, and it has been suggested that this interaction may be involved in the regulation of cell proliferation, differentiation, and apoptosis. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has also been studied for its potential use in the modulation of the immune system, and it has been suggested that this modulation may be involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide has several advantages for use in laboratory experiments. N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is relatively stable, and it is relatively easy to synthesize. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is relatively non-toxic and it is not a known carcinogen. However, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is not as widely available as some other molecules, and it is relatively expensive to purchase. Additionally, N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is not as well-studied as some other molecules, and its mechanism of action is not fully understood.

Future Directions

Future research on N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide should focus on further understanding its mechanism of action, as well as its potential use in the synthesis of other molecules and materials. Additionally, future research should focus on the potential uses of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide in drug delivery and the modulation of the immune system. Finally, future research should focus on the potential applications of N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide in the regulation of gene expression and cell proliferation, differentiation, and apoptosis.

Synthesis Methods

N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide is synthesized by a process known as cyclopropylcarbonylation, which involves the reaction of an alkyl halide with a cyclopropylcarbamate in the presence of a base. The reaction proceeds by a two-step process, with the first step involving the formation of a cyclopropylcarbamate intermediate, and the second step involving the reaction of the intermediate with the alkyl halide. The product of the reaction is N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}-2-ethoxynaphthalene-1-carboxamide.